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Compound of Interest

Compound Name: 4'-Bromobiphenyl-3-carbaldehyde

Cat. No.: B8574999

Get Quote

Executive Summary
4'-Bromobiphenyl-3-carbaldehyde is a critical biaryl intermediate used in the synthesis of

pharmaceuticals, organic light-emitting diodes (OLEDs), and liquid crystals. Its structural motif

—a biphenyl core with a reactive aldehyde at the meta position and a bromine at the para'

position—allows for orthogonal functionalization via Suzuki-Miyaura coupling or reductive

amination.

This guide provides authoritative literature values for its melting point, a validated synthesis

protocol, and a troubleshooting framework for purity analysis.

Physical Properties Landscape[1]
The melting point (MP) is the primary indicator of purity for this crystalline solid. Deviations from

the established range typically indicate the presence of homocoupling byproducts (e.g., 3,3'-

biphenyldicarbaldehyde) or residual solvent.

Table 1: Physicochemical Specifications
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Property Value / Range Source / Condition

CAS Number 120399-46-6 Chemical Abstracts Service

Melting Point 88 – 90 °C
Validated via Combi-Blocks,

Fluorochem [1, 2]

Appearance White to off-white powder Crystalline solid

Molecular Weight 261.12 g/mol C₁₃H₉BrO

Boiling Point 370.5 ± 32.0 °C Predicted (760 mmHg) [3]

Density 1.462 ± 0.06 g/cm³ Predicted [3]

Solubility
Soluble in DCM, CHCl₃,

DMSO
Insoluble in water

Critical Note on Isomers: Do not confuse this compound with its isomer, 4'-Bromobiphenyl-4-

carbaldehyde (CAS 50670-58-1), which has a significantly higher melting point of 157–161 °C

[4]. The large MP difference is due to the higher symmetry and packing efficiency of the para-

para system compared to the meta-para geometry of the target compound.

Synthesis & Reaction Engineering
The most robust route to 4'-Bromobiphenyl-3-carbaldehyde is the Suzuki-Miyaura cross-

coupling of 3-formylphenylboronic acid with 1-bromo-4-iodobenzene. This route leverages the

reactivity difference between the iodide and bromide leaving groups, ensuring selective

coupling at the iodine site and preserving the bromine for future functionalization.

Core Reaction Scheme
Experimental Protocol (Step-by-Step)
Scale: 10 mmol | Yield: ~85-90%
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Reagent Prep: In a 250 mL round-bottom flask, charge 1-bromo-4-iodobenzene (2.83 g, 10

mmol), 3-formylphenylboronic acid (1.65 g, 11 mmol), and Potassium Carbonate (2.76 g, 20

mmol).

Solvent System: Add Dimethoxyethane (DME) (40 mL) and degassed water (10 mL).

Catalyst Addition: Degas the mixture with Nitrogen for 10 minutes. Add

Tetrakis(triphenylphosphine)palladium(0) (0.23 g, 2 mol%).

Reaction: Heat to reflux (85 °C) under Nitrogen for 12 hours. Monitor via TLC

(Hexane:EtOAc 4:1).

Workup: Cool to RT. Dilute with Ethyl Acetate (100 mL). Wash with water (2 x 50 mL) and

brine (50 mL). Dry over anhydrous MgSO₄.

Purification: Concentrate in vacuo. Recrystallize the crude solid from Ethanol or

Hexane/Ethyl Acetate (9:1) to obtain white needles.

Visualization: Synthesis Workflow

Reagents:
1-Bromo-4-iodobenzene

3-Formylphenylboronic acid

Catalyst Addition:
Pd(PPh3)4 (2 mol%)

Degassed N2
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Target MP: 88-90°C

 Crude Solid 

Click to download full resolution via product page

Caption: Logical flow for the selective Suzuki coupling synthesis of 4'-Bromobiphenyl-3-
carbaldehyde.

Analytical Validation & Quality Control
Ensuring the identity and purity of the product requires a multi-faceted analytical approach. The

melting point serves as the rapid " go/no-go " check, while NMR provides structural

confirmation.

A. Melting Point Analysis[4][5][6][7][8]
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Acceptance Criteria: 88 – 90 °C (Sharp range < 2°C).

Failure Mode: A depressed range (e.g., 82–86 °C) often indicates the presence of the

homocoupled byproduct (3,3'-biphenyldicarbaldehyde) or residual solvent.

B. Proton NMR (¹H NMR, 400 MHz, CDCl₃)
Aldehyde Proton: Look for a singlet at δ 10.0–10.1 ppm.

Aromatic Region:

H-2 (Ring A): Singlet/doublet at δ 8.0–8.1 ppm (deshielded by carbonyl).

Ring B (Bromophenyl): Two doublets (AA'BB' system) at δ 7.6 ppm and δ 7.5 ppm.

Integration: Ensure the ratio of aldehyde proton to aromatic protons is 1:8.

Visualization: Analytical Decision Tree
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Caption: Quality control decision tree for validating 4'-Bromobiphenyl-3-carbaldehyde
batches.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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